Cas no 288401-12-7 (1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)-)

1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)- structure
288401-12-7 structure
Product Name:1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)-
CAS No:288401-12-7
MF:C9H8FNO4
MW:213.162526130676
CID:248919
PubChem ID:53430867
Update Time:2025-04-19

1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)-
    • 1-(5-fluoro-2-hydroxy-3-nitrophenyl)propan-1-one
    • 5A'A inverted exclamation markA'A A'A inverted exclamation markA'A-FLUORO-2A'A inverted exclamation markA'A A'A inverted exclamation markA'A-HYDROXY-3A'A inverted exclamation markA'A A'A inverted exclamation markA'A-NITROPROPIOPHENONE
    • 5'-FLUORO-2'-HYDROXY-3'-NITROPROPIOPHENONE
    • 5''-FLUORO-2''-HYDROXY-3''-NITROPROPIOPHENONE
    • DTXSID60700251
    • 288401-12-7
    • Inchi: 1S/C9H8FNO4/c1-2-8(12)6-3-5(10)4-7(9(6)13)11(14)15/h3-4,13H,2H2,1H3
    • InChI Key: HDJYGWRCVVXLEV-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=C(C=1)C(CC)=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 213.04400
  • Monoisotopic Mass: 213.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1A^2
  • XLogP3: 2.2

Experimental Properties

  • PSA: 83.12000
  • LogP: 2.55540
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